Cas no 2031259-36-4 ((4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride)

• Product Name: (4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride
• CAS No: 2031259-36-4
• MF: C₁₁H₁₃BrClN₃
• MW: 302.59802031517
• MDL: MFCD30345177
• CID: 4633976
• PubChem ID: 126802940
• Update Time: 2025-06-12

(4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride

• MDL： MFCD30345177
• Inchi： 1S/C11H12BrN3.ClH/c1-15-7-6-14-11(15)10(13)8-2-4-9(12)5-3-8;/h2-7,10H,13H2,1H3;1H
• InChI Key： RBUUSADGIBTWCL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(C1=NC=CN1C)N.Cl

Additional information on (4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride

Comprehensive Overview of (4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride (CAS No. 2031259-36-4)

(4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride (CAS No. 2031259-36-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole and bromophenyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to interactions with biological targets, making it a candidate for further investigation in therapeutic contexts.

The compound's dihydrochloride salt form enhances its solubility and stability, which are critical factors for in vitro and in vivo studies. With the growing demand for novel bioactive molecules, (4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride has become a subject of interest in medicinal chemistry. Its CAS No. 2031259-36-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the scientific community has focused on the role of imidazole derivatives in modulating enzymatic activity and receptor binding. This compound's 1-methyl-1H-imidazol-2-yl group is a key feature that aligns with current trends in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Such applications are highly relevant to contemporary research in oncology, neurology, and infectious diseases, where precision therapeutics are in high demand.

Another area of interest is the compound's potential as a building block in organic synthesis. The 4-bromophenyl moiety offers versatility for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for structure-activity relationship (SAR) studies, which are fundamental to optimizing drug candidates. As synthetic methodologies advance, (4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride may play a pivotal role in the development of next-generation small molecules.

From a commercial perspective, the compound is available through specialized chemical suppliers, often listed under its CAS No. 2031259-36-4 or the systematic name. Researchers frequently search for synonyms such as "4-bromo-N-(1-methyl-1H-imidazol-2-ylmethyl)aniline dihydrochloride" or "2-[(4-bromophenyl)amino]-1-methyl-1H-imidazole dihydrochloride" to locate relevant studies or procurement options. Ensuring accurate nomenclature is essential for database searches and regulatory compliance.

In summary, (4-bromophenyl)(1-methyl-1H-imidazol-2-yl)methanamine dihydrochloride (CAS No. 2031259-36-4) represents a promising compound with multifaceted applications in drug discovery and synthetic chemistry. Its unique structural features and potential biological activity make it a valuable subject for ongoing and future research endeavors.